Cas no 55133-63-6 (Pyrimidine, methyl-)

Pyrimidine, methyl- structure

Product Name:Pyrimidine, methyl-

CAS No:55133-63-6

Molecular Formula:C₅H₆N₂

Molecular Weight:94.11454

CID:387388

PubChem ID:78748

Pyrimidine, methyl- Properties

Names and Identifiers

- Methylpyrimidine
- Pyrimidine, methyl-
- 55133-63-6
- Pyrimidine, 2-methyl-
- AM1034
- FT-0653724
- CS-W016665
- 5053-43-0
- DTXSID00871111
- MFCD00128182
- AKOS015892505
- 2-Methylpyrimidine
- 2-Methylpyrimidine, 97%
- SB55536
- SY008219
- A828158
- 2-Methyl-1,3-diazine
- PS-18071
- +Expand
- InChIKey： LNJMHEJAYSYZKK-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H6N2/c1-5-6-3-2-4-7-5/h2-4H,1H3
- SMILES： CC1=NC=CC=N1

Computed Properties

Exact Mass: 94.05318
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 94.053
Heavy Atom Count: 7
Complexity: 48
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.1
Topological Polar Surface Area: 25.8A^2

Experimental Properties

LogP: 0.78500
PSA: 25.78
Refractive Index: n20/D 1.4930
Boiling Point: 122.1 °C at 760 mmHg
Flash Point: 20.3 °C
Density: 1.0132 g/mL at 25 °C

Pyrimidine, methyl- Related Literature

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4. Formula index

J. Chem. Soc. 1946 1203
5. 147. Synthetic antimalarials. Part VIII. Some 4-arylamino-6-aminoalkylamino-2-methylpyrimidines

F. R. Basford,F. H. S. Curd,F. L. Rose J. Chem. Soc. 1946 713
6. Pyrimidines. Part III. The reduction of pyrimidines with complex metal hydrides to give 1,6-dihydropyrimidines

R. S. Shadbolt,T. L. V. Ulbricht J. Chem. Soc. C 1968 733
7. 272. Monosubstituted pyrimidines, and the action of thiourea on chloropyrimidines

M. P. V. Boarland,J. F. W. McOmie J. Chem. Soc. 1951 1218
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Milica Mi?i?-Vukovi?,Mirjana Radojkovi?-Veli?kovi?,Vojislav Jezdi? J. Chem. Soc. Perkin Trans. 2 1990 109
9. 1016. Reactions of pyrimidin-5-yl-lithium compounds

M. P. L. Caton,M. S. Grant,D. L. Pain,R. Slack J. Chem. Soc. 1965 5467
10. 976. Pyrimidines. Part II. The synthesis and some reactions of pyrimidine-5-aldehydes

R. Hull J. Chem. Soc. 1957 4845